Cas no 57324-06-8 (Phenanthrene, 9,10-dihydro-2-octyl-)

Phenanthrene, 9,10-dihydro-2-octyl- structure
57324-06-8 structure
Product Name:Phenanthrene, 9,10-dihydro-2-octyl-
CAS No:57324-06-8
MF:C22H28
MW:292.457726478577
CID:345771
PubChem ID:12721089
Update Time:2025-04-19

Phenanthrene, 9,10-dihydro-2-octyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene, 9,10-dihydro-2-octyl-
    • 2-octyl-9,10-dihydrophenanthrene
    • DTXSID20508033
    • 57324-06-8
    • Inchi: 1S/C22H28/c1-2-3-4-5-6-7-10-18-13-16-22-20(17-18)15-14-19-11-8-9-12-21(19)22/h8-9,11-13,16-17H,2-7,10,14-15H2,1H3
    • InChI Key: BRJZQBBKVJZXAJ-UHFFFAOYSA-N
    • SMILES: C12C=C(C=CC=1C1C=CC=CC=1CC2)CCCCCCCC

Computed Properties

  • Exact Mass: 292.21924
  • Monoisotopic Mass: 292.219100893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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